![molecular formula C15H15N3O2 B2646267 2-(4-methoxyphenyl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone CAS No. 1448069-55-3](/img/structure/B2646267.png)
2-(4-methoxyphenyl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone
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Description
The compound “2-(4-methoxyphenyl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone” is a complex organic molecule. It contains a pyrrolo[3,4-d]pyrimidine core, which is a bicyclic system consisting of a pyrrole ring fused with a pyrimidine ring . This core is substituted with a 4-methoxyphenyl group and an ethanone group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrrolo[3,4-d]pyrimidine core, a 4-methoxyphenyl group, and an ethanone group . The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the presence of the pyrrolo[3,4-d]pyrimidine core and the substituent groups . The exact reactions that this compound can undergo would depend on the specific conditions and reagents used.Scientific Research Applications
Synthesis and Imaging Applications in Parkinson's Disease
The synthesis of derivatives related to "2-(4-methoxyphenyl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone" has been explored for potential imaging applications in Parkinson's disease. One study focused on the synthesis of [11C]HG-10-102-01, a compound derived from similar structures, as a new potential PET agent for imaging LRRK2 enzyme activity, which is implicated in Parkinson's disease. The synthesis involved multiple steps, including O-[11C]methylation, and yielded a product with high radiochemical purity and specific activity, suggesting its potential for in vivo imaging applications (Wang et al., 2017).
Conducting Polymers and Material Science
In the field of material science, derivatives of "this compound" have been used to synthesize conducting polymers. A study synthesized a series of conducting polymers based on 2,5-di(thiophen-2-yl)-1H-pyrrole derivatives, evaluating the effects of substituents on their properties. These polymers showed promising electrical conductivity and thermal stability, indicating their potential for use in electronic devices (Pandule et al., 2014).
Novel Oxo Pyrimido Pyrimidine Derivatives
Another area of research has involved the synthesis of novel oxo pyrimido pyrimidine derivatives from precursors related to "this compound." These derivatives have been synthesized to explore their pharmacological and biological activities, with the synthesis process involving Claisen-Schmidt condensation reactions and further reactions to introduce various functional groups (Jadhav et al., 2022).
Anion Binding Properties and Molecular Recognition
Research on calix[4]pyrroles containing deep cavities and fixed walls derived from similar chemical structures has been conducted to study their anion binding properties. These molecules, which can be converted into 4-methoxyphenyl derivatives, have shown unique selectivities and binding effects due to the 'walls' of the cavities, demonstrating their potential in molecular recognition applications (Anzenbacher et al., 1999).
properties
IUPAC Name |
1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-(4-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-20-13-4-2-11(3-5-13)6-15(19)18-8-12-7-16-10-17-14(12)9-18/h2-5,7,10H,6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSENHIIVIDNSBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)N2CC3=CN=CN=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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